Cas no 61683-11-2 (Benzamide, N-(2,6-diethyl-1,2,3,6-tetramethyl-4-piperidinyl)-)

Benzamide, N-(2,6-diethyl-1,2,3,6-tetramethyl-4-piperidinyl)- structure
61683-11-2 structure
Product name:Benzamide, N-(2,6-diethyl-1,2,3,6-tetramethyl-4-piperidinyl)-
CAS No:61683-11-2
MF:C20H32N2O
MW:316.48088
CID:470212
PubChem ID:20348238

Benzamide, N-(2,6-diethyl-1,2,3,6-tetramethyl-4-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-(2,6-diethyl-1,2,3,6-tetramethyl-4-piperidinyl)-
    • N-(2,6-diethyl-1,2,3,6-tetramethylpiperidin-4-yl)benzamide
    • DTXSID00605776
    • 61683-11-2
    • SCHEMBL11451970
    • Inchi: InChI=1S/C20H32N2O/c1-7-19(4)14-17(15(3)20(5,8-2)22(19)6)21-18(23)16-12-10-9-11-13-16/h9-13,15,17H,7-8,14H2,1-6H3,(H,21,23)
    • InChI Key: AYRHRSWSGCJRGY-UHFFFAOYSA-N
    • SMILES: CCC1(CC(C(C(N1C)(C)CC)C)NC(=O)C2=CC=CC=C2)C

Computed Properties

  • Exact Mass: 316.25166
  • Monoisotopic Mass: 316.251463648g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.34

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